(R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one

• IUPAC Name: 5-[(3R)-piperidin-3-yl]-1,2-oxazol-3-one
• InChI: InChI=1S/C8H12N2O2/c11-8-4-7(12-10-8)6-2-1-3-9-5-6/h4,6,9H,1-3,5H2,(H,10,11)/t6-/m1/s1
• InChI Key: JBNREPDCQNWPIU-ZCFIWIBFSA-N
• Canonical SMILES: C1CC(CNC1)C2=CC(=O)NO2
• Isomeric SMILES: C1C[C@H](CNC1)C2=CC(=O)NO2
• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol

Description

(R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. It belongs to the class of isoxazoles and has been studied for its various biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

Mechanism of Action

The exact mechanism of action of (R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one is not fully understood. However, it has been suggested that it may act by modulating the activity of certain neurotransmitters in the brain, such as GABA and glutamate. It has also been shown to inhibit the activity of certain enzymes, such as COX-2, which is involved in the inflammatory response.
Biochemical and Physiological Effects:
(R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one has been shown to possess various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to possess anticonvulsant properties and may be useful in the treatment of epilepsy. Additionally, it has been shown to have anxiolytic and antidepressant effects, making it a potential treatment for anxiety and depression.

Advantages and Limitations for Lab Experiments

One advantage of using (R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one in lab experiments is its potential as a therapeutic agent. It has been shown to possess various biological activities, making it a promising candidate for the treatment of various diseases. However, one limitation of using (R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one in lab experiments is its complex synthesis method. It requires expertise in organic chemistry, which may limit its availability for researchers.

Future Directions

There are several future directions for the study of (R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one. One future direction is the investigation of its potential as a treatment for various diseases, such as arthritis, neuropathic pain, epilepsy, anxiety, and depression. Another future direction is the development of more efficient synthesis methods for (R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one, which would make it more readily available for researchers. Additionally, further studies are needed to fully understand the mechanism of action of (R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one and its potential side effects.

Synthesis Methods

The synthesis of (R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one involves the reaction of 3,4-dihydro-2H-pyran with hydroxylamine hydrochloride in the presence of a base, followed by the reaction with piperidine and an acid catalyst. The resulting product is then purified through recrystallization or column chromatography. The synthesis of (R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

(R)-5-(Piperidin-3-yl)isoxazol-3(2H)-one has been extensively studied for its potential therapeutic applications. It has been shown to possess anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the treatment of various diseases. It has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.